Cas no 1207033-65-5 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1207033-65-5
• MF: C₂₀H₂₄N₂O₃S₂
• MW: 404.546162605286
• CID: 6387504
• PubChem ID: 45504576
• Update Time: 2025-10-28

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• AKOS024521247
• F5833-3295
• VU0522825-1
• 1207033-65-5

• Inchi： 1S/C20H24N2O3S2/c1-27(24,25)22-12-4-6-15-8-9-16(14-17(15)22)21-19(23)20(10-2-3-11-20)18-7-5-13-26-18/h5,7-9,13-14H,2-4,6,10-12H2,1H3,(H,21,23)
• InChI Key： MEXUJLYFVKGVKF-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=CC3=C(C=C2)CCCN3S(C)(=O)=O)=O)CCCC1

Computed Properties

• Exact Mass: 404.12283498g/mol
• Monoisotopic Mass: 404.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Professional Introduction to N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No: 1207033-65-5)

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1207033-65-5, represents a unique molecular architecture that combines a tetrahydroquinoline scaffold with a cyclopentane moiety, further functionalized by a thiophene ring and a methanesulfonyl group. Such structural features make it a promising candidate for various biological applications, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential to interact with biological targets in multiple ways. The presence of the tetrahydroquinoline core is particularly noteworthy, as this motif is frequently found in bioactive molecules and has been extensively studied for its pharmacological properties. Tetrahydroquinolines are known for their ability to modulate various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation. The incorporation of the methanesulfonyl group into the molecule enhances its binding affinity and selectivity towards specific protein targets, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide make it an excellent candidate for this purpose. The combination of the tetrahydroquinoline, cyclopentane, and thiophene moieties provides multiple interaction points with PPIs, potentially leading to the development of highly potent and selective inhibitors. This has been particularly relevant in the context of recent studies that highlight the importance of PPIs in various disease mechanisms.

The compound's potential applications extend to the treatment of neurological disorders. Tetrahydroquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The addition of the methanesulfonyl group further enhances its pharmacological profile by improving metabolic stability and oral bioavailability. These properties are crucial for developing drugs that can be effectively administered to patients suffering from conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Evidence from recent research indicates that N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide exhibits significant inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The structural features of this compound allow it to bind to the active sites of these enzymes with high affinity, thereby disrupting their function and inhibiting tumor growth. Preliminary studies have demonstrated promising results in cell-based assays and animal models, suggesting its potential as a lead compound for further development into an anticancer therapeutic.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in drug discovery.

The pharmacokinetic properties of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide are another critical aspect that warrants detailed investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties such as good solubility and moderate metabolic stability, which are desirable traits for an oral therapeutic agent.

The development of novel drug candidates like N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-1-(< strong >thiophen - 2 - yl strong >) cyclopentane - 1 - carboxamide underscores the ongoing efforts in medicinal chemistry to address unmet medical needs. The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process by enabling rapid assessment of molecular interactions and identifying promising candidates for further optimization. These advancements have positioned this compound as a valuable asset in the quest for new treatments across various therapeutic areas.

In conclusion，N-(< strong > 1 - methanesulfonyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 7 - yl strong >) - 1 - (< strong > thiophen - 2 - yl strong >) cyclopentane - 1 - carboxamide (CAS No: < strong >1207033 - 65 - 5 strong >) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural composition，combined with recent advancements in drug discovery technologies，makes it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve，compounds like this one will play an increasingly important role in shaping the future of medicine.